1. Home
  2. Product
  3. Main Products
  4. Ethyl 6-(4-fluorobenzoyl)imino-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Ethyl 6-(4-fluorobenzoyl)imino-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate Ethyl 6-(4-fluorobenzoyl)imino-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Brand Name: Vulcanchem
CAS No.: 846061-56-1
VCID: VC0358101
InChI: InChI=1S/C26H25FN4O4/c1-3-5-7-15-31-22-19(25(33)30-14-8-6-9-21(30)28-22)16-20(26(34)35-4-2)23(31)29-24(32)17-10-12-18(27)13-11-17/h6,8-14,16H,3-5,7,15H2,1-2H3
SMILES: CCCCCN1C2=C(C=C(C1=NC(=O)C3=CC=C(C=C3)F)C(=O)OCC)C(=O)N4C=CC=CC4=N2
Molecular Formula: C26H25FN4O4
Molecular Weight: 476.5g/mol

Ethyl 6-(4-fluorobenzoyl)imino-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

CAS No.: 846061-56-1

Main Products

VCID: VC0358101

Molecular Formula: C26H25FN4O4

Molecular Weight: 476.5g/mol

Ethyl 6-(4-fluorobenzoyl)imino-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate - 846061-56-1

CAS No. 846061-56-1
Product Name Ethyl 6-(4-fluorobenzoyl)imino-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Molecular Formula C26H25FN4O4
Molecular Weight 476.5g/mol
IUPAC Name ethyl 6-(4-fluorobenzoyl)imino-2-oxo-7-pentyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate
Standard InChI InChI=1S/C26H25FN4O4/c1-3-5-7-15-31-22-19(25(33)30-14-8-6-9-21(30)28-22)16-20(26(34)35-4-2)23(31)29-24(32)17-10-12-18(27)13-11-17/h6,8-14,16H,3-5,7,15H2,1-2H3
Standard InChIKey NTTRQAXZCIDJQB-UHFFFAOYSA-N
SMILES CCCCCN1C2=C(C=C(C1=NC(=O)C3=CC=C(C=C3)F)C(=O)OCC)C(=O)N4C=CC=CC4=N2
Canonical SMILES CCCCCN1C2=C(C=C(C1=NC(=O)C3=CC=C(C=C3)F)C(=O)OCC)C(=O)N4C=CC=CC4=N2
PubChem Compound 2021401
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19